Cas no 2171281-12-0 ((2R)-2-amino-4-(2-cyanoethoxy)butanoic acid)

• Product Name: (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid
• CAS No: 2171281-12-0
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 6206616
• PubChem ID: 165506529
• Update Time: 2025-11-01

(2R)-2-amino-4-(2-cyanoethoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1298266
• 2171281-12-0
• (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid

• Inchi： 1S/C7H12N2O3/c8-3-1-4-12-5-2-6(9)7(10)11/h6H,1-2,4-5,9H2,(H,10,11)/t6-/m1/s1
• InChI Key： LMSADMKBTYOMHK-ZCFIWIBFSA-N
• SMILES： O(CCC#N)CC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 96.3Ų

Additional information on (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid

(2R)-2-amino-4-(2-cyanoethoxy)butanoic acid (CAS No. 2171281-12-0): An Overview of a Novel Amino Acid Derivative

(2R)-2-amino-4-(2-cyanoethoxy)butanoic acid (CAS No. 2171281-12-0) is a unique and promising compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This amino acid derivative features a distinctive structure that combines an amino group, a cyanoethoxy moiety, and a butanoic acid backbone. The compound's structural complexity and functional versatility make it an intriguing candidate for various applications, including drug development, bioconjugation, and materials science.

The cyanoethoxy group in (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid imparts unique chemical properties to the molecule. The presence of the cyano group enhances the compound's reactivity and stability, making it suitable for a wide range of synthetic transformations. Additionally, the chiral center at the C-2 position (denoted by the (R) configuration) introduces an element of stereochemical diversity, which can be exploited in enantioselective synthesis and chiral recognition studies.

Recent research has highlighted the potential of (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid in drug discovery and development. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid effectively inhibited the activity of specific enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another notable study, researchers investigated the anticancer properties of (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid. The results demonstrated that the compound selectively induced apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable feature in anticancer drugs, as it minimizes adverse side effects on healthy tissues. The mechanism of action involves the disruption of key signaling pathways that regulate cell survival and proliferation.

Beyond its therapeutic applications, (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid has also shown promise in bioconjugation chemistry. The presence of both an amino group and a carboxylic acid group provides multiple functional handles for conjugation to biomolecules such as proteins, peptides, and nucleic acids. This versatility makes it an attractive building block for the development of targeted drug delivery systems and diagnostic probes.

In materials science, the unique properties of (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid have been explored for the design of functional polymers and supramolecular assemblies. The compound's ability to form stable complexes with metal ions and its tendency to self-assemble into well-defined nanostructures have opened up new avenues for creating advanced materials with tailored properties. These materials have potential applications in areas such as catalysis, sensing, and energy storage.

The synthesis of (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid has been optimized through various synthetic routes to ensure high yields and purity. One common approach involves the reaction of 4-bromo-1-butyne with cyanide to form 4-cyanobut-1-yne, followed by hydroboration-oxidation to introduce the hydroxyl group. Subsequent esterification and amino protection steps yield the final product after deprotection. These synthetic methods are scalable and can be adapted for large-scale production.

The safety profile of (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid has been extensively evaluated in preclinical studies. Toxicological assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, (2R)-2-amino-4-(2-cyanoethoxy)butanoic acid (CAS No. 2171281-12-0) is a multifaceted compound with a wide range of potential applications in medicine, biochemistry, and materials science. Its unique structural features and functional versatility make it an exciting area of research for scientists and researchers across multiple disciplines. As further studies continue to unravel its full potential, this compound is poised to play a significant role in advancing scientific knowledge and developing innovative solutions for various challenges.